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Compound of Interest

Compound Name: 1-Butanol, 4-(ethenyloxy)-

Cat. No.: B102261 Get Quote

For laboratory professionals engaged in research, development, and manufacturing, the safe

handling of chemical reagents is paramount. This document provides critical safety and

logistical information for 1-Butanol, 4-(ethenyloxy)-, also known as 4-(vinyloxy)-1-butanol or

1,4-butanediol monovinyl ether. Adherence to these guidelines is essential for minimizing risks

and ensuring a safe laboratory environment.

Chemical Hazard Profile
1-Butanol, 4-(ethenyloxy)- is classified with the following hazards:

Harmful if swallowed[1]

Causes serious eye irritation[1]

May be harmful to aquatic life with long-lasting effects[1]

The substance is a combustible liquid and should be handled with appropriate precautions to

avoid ignition sources.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1-Butanol, 4-
(ethenyloxy)-:
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PPE Category Specification Standard

Eye and Face Protection

Safety glasses with side-

shields, chemical safety

goggles, or a face shield.

NIOSH (US) or EN 166 (EU)

approved.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

Gloves must be inspected prior

to use and disposed of

properly after.

Follow EU Directive

89/686/EEC and the standard

EN 374.

Respiratory Protection

An air-purifying respirator with

an appropriate cartridge (e.g.,

type ABEK) should be used if

engineering controls are

insufficient or as a backup. A

full-face supplied-air respirator

is necessary if it is the sole

means of protection.

NIOSH (US) or CEN (EU)

approved.

Body Protection

A lab coat, apron, or coveralls

should be worn to prevent skin

contact.

N/A

Safe Handling and Storage Procedures
Handling:

Avoid contact with skin and eyes.[2][3]

Avoid inhalation of vapor or mist.[2]

Use only in well-ventilated areas.

Keep away from heat, sparks, and open flames.[4]

Take precautionary measures against static discharge.[5]
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Do not eat, drink, or smoke when using this product.[4][5]

Wash hands thoroughly after handling.[5]

Storage:

Store in a cool, dry, and well-ventilated place.[2][4]

Keep the container tightly closed.[2][4][5]

Store away from incompatible materials such as oxidizing agents.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Get

medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water. Remove contaminated clothing and wash

it before reuse. If skin irritation occurs, get

medical advice.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a physician or poison

control center immediately.[2]

Spill and Disposal Plan
Spill Response:

Evacuate non-essential personnel from the area.
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Ventilate the area of the spill.

Wear appropriate PPE.

Contain the spill using inert absorbent material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area thoroughly.

Disposal:

Dispose of this chemical and its container as hazardous waste.

Do not allow the product to enter drains or waterways.[2][6]

Disposal must be in accordance with local, regional, and national regulations.[6] Contact a

licensed professional waste disposal service.[7]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of 1-
Butanol, 4-(ethenyloxy)- from preparation to disposal.
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Safe Handling Workflow for 1-Butanol, 4-(ethenyloxy)-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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